Cas no 614-21-1 (Benzoylnitromethane)

• Product Name: Benzoylnitromethane
• CAS No: 614-21-1
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD00010218
• CID: 82722
• PubChem ID: 24858646
• Update Time: 2025-06-27

Benzoylnitromethane Chemical and Physical Properties

Names and Identifiers

• Benzoylnitromethane
• ALPHA-NITROACETOPHENONE
• α-Nitroacetophenone
• 2-Nitro-1-phenylethanone
• F87430
• BCP06401
• Ethanone, 2-nitro-1-phenyl-
• DTXSID80870622
• J-200087
• Nitromethyl phenyl ketone
• Acetophenone, 2-nitro-
• J-800260
• .omega.-Nitroacetophenone
• FT-0622761
• NSC 4509
• CS-0204473
• Alpha-nitro acetophenone
• nitroacetophenone
• NSC-4509
• BS-23478
• Benzoylnitromethane, 98%
• .alpha.-Nitroacetophenone
• A833211
• 2-nitro-1-phenyl-ethanone
• 614-21-1
• MFCD00010218
• 2-nitro-1-phenylethan-1-one
• 2-NITRO-1-PHENYL-1-ETHANONE
• J-640268
• SCHEMBL280150
• NSC4509
• AKOS000311524
• STK400143
• DB-053877
• SY107336

• MDL： MFCD00010218
• Inchi： 1S/C8H7NO3/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： JTWHVBNYYWFXSI-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not available
• Density: 1.3450 (rough estimate)
• Melting Point: 105-107 °C (lit.)
• Boiling Point: 292.97°C (rough estimate)
• Flash Point: 146.9 °C
• Refractive Index: 1.5468 (estimate)
• PSA: 62.89000
• LogP: 1.66920
• Solubility: Not available

Benzoylnitromethane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22

Additional information on Benzoylnitromethane

Recent Advances in the Study of Benzoylnitromethane (CAS: 614-21-1) in Chemical Biology and Pharmaceutical Research

Benzoylnitromethane (CAS: 614-21-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, characterized by the presence of both a benzoyl and a nitromethane group, has been the subject of several studies aimed at exploring its reactivity, biological activity, and utility in drug development. The following sections provide a comprehensive overview of the latest research findings related to Benzoylnitromethane, highlighting its significance in contemporary scientific investigations.

Recent studies have focused on the synthesis and structural characterization of Benzoylnitromethane, with particular emphasis on its role as a versatile intermediate in organic synthesis. Researchers have developed novel synthetic routes to produce Benzoylnitromethane with high yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements have not only improved the accessibility of the compound but also expanded its potential applications in the design of more complex molecular architectures.

In the realm of biological activity, Benzoylnitromethane has demonstrated promising results as a precursor for the development of bioactive molecules. Preliminary in vitro studies have shown that derivatives of Benzoylnitromethane exhibit notable antimicrobial and anti-inflammatory properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain Benzoylnitromethane analogs displayed potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's potential as a scaffold for the development of new antibiotics.

Furthermore, the mechanistic studies of Benzoylnitromethane have revealed its ability to participate in various chemical reactions, such as nucleophilic addition and cycloaddition, which are critical for the construction of heterocyclic compounds. These reactions have been exploited to generate libraries of small molecules with diverse pharmacological profiles. A notable example is the use of Benzoylnitromethane in the synthesis of pyrazole and isoxazole derivatives, which are known for their wide-ranging biological activities, including anticancer and antiviral effects.

In addition to its synthetic utility, Benzoylnitromethane has been investigated for its potential role in drug delivery systems. Recent research has explored the incorporation of Benzoylnitromethane into polymeric nanoparticles, aiming to enhance the solubility and bioavailability of poorly water-soluble drugs. These studies have shown that Benzoylnitromethane-based carriers can improve the therapeutic efficacy of certain anticancer agents, as evidenced by in vivo experiments conducted on murine models.

Despite these promising developments, challenges remain in the widespread application of Benzoylnitromethane. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed through further research. Ongoing studies are focusing on optimizing the chemical structure of Benzoylnitromethane derivatives to mitigate these limitations while preserving their bioactive properties.

In conclusion, Benzoylnitromethane (CAS: 614-21-1) represents a valuable compound in chemical biology and pharmaceutical research, with diverse applications ranging from synthetic chemistry to drug development. The latest studies highlight its potential as a building block for bioactive molecules and a component in advanced drug delivery systems. Future research directions may include the exploration of its mechanisms of action at the molecular level and the development of more efficient synthetic methodologies. As the scientific community continues to uncover the full potential of Benzoylnitromethane, it is expected to play an increasingly important role in the discovery of new therapeutic agents.